Cas no 937599-78-5 (1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid)

• Product Name: 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid
• CAS No: 937599-78-5
• MF: C₁₆H₁₇N₃O₃S
• MW: 331.38948225975
• MDL: MFCD08559000
• CID: 3060290
• PubChem ID: 19576696
• Update Time: 2025-06-30

1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• <br>1-Cyclopentyl-7-cyclopropyl-2-mercapto-4-oxo-1,4-dihydro-pyrido[2,3-d]pyrim idine-5-carboxylic acid
• 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid
• 937599-78-5
• EN300-230896
• 1-CYCLOPENTYL-7-CYCLOPROPYL-2-MERCAPTO-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLIC ACID
• MFCD08559000
• BBL040842
• AKOS000313626
• 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanylidenepyrido[2,3-d]pyrimidine-5-carboxylic acid
• 1-CYCLOPENTYL-7-CYCLOPROPYL-2-MERCAPTO-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDINE-5-CARBOXYLICACID
• 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanylidene-3H-pyrido[2,3-d]pyrimidine-5-carboxylic acid
• 1-Cyclopentyl-7-cyclopropyl-4-oxo-2-thioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• STK351124
• CS-0345162
• 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1,4-dihydropyrido[2,3-d]pyrimidine-5-carboxylic acid
• 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid

• MDL： MFCD08559000
• Inchi： 1S/C16H17N3O3S/c20-14-12-10(15(21)22)7-11(8-5-6-8)17-13(12)19(16(23)18-14)9-3-1-2-4-9/h7-9H,1-6H2,(H,21,22)(H,18,20,23)
• InChI Key： SLESXAMDCPVFHW-UHFFFAOYSA-N
• SMILES： S=C1NC(C2C(C(=O)O)=CC(C3CC3)=NC=2N1C1CCCC1)=O

Computed Properties

• Exact Mass: 331.09906259Da
• Monoisotopic Mass: 331.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 634.8±65.0 °C at 760 mmHg
• Flash Point: 337.7±34.3 °C
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyrido[2,3-d]pyrimidines

Additional information on 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido2,3-dpyrimidine-5-carboxylic acid

Introduction to 1-Cyclopentyl-7-Cyclopropyl-4-Oxo-2-Sulfanyl-1H,4H-Pyrido[2,3-d]Pyrimidine-5-Carboxylic Acid (CAS No. 937599-78-5)

1-Cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid (CAS No. 937599-78-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the cyclopentyl and cyclopropyl substituents, as well as the sulfanyl group, contribute to its distinct pharmacological profile.

The chemical structure of 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid is characterized by a central pyrido[2,3-d]pyrimidine core with a carboxylic acid moiety at the 5-position. The presence of the cyclopentyl and cyclopropyl groups at the 1 and 7 positions, respectively, imparts additional steric and electronic effects that influence its biological activity. The sulfanyl group at the 2-position further enhances the compound's reactivity and potential for forming covalent interactions with biological targets.

Recent studies have highlighted the potential of 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid in various therapeutic areas. One of the most promising applications is in the treatment of cancer. Research has shown that this compound exhibits potent antiproliferative activity against a range of cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are dysregulated in cancer cells, such as the PI3K/AKT/mTOR pathway.

In addition to its antiproliferative effects, 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 1-cyclopentyl-7-cyclopropyl-4-oxo-2-sulfanyl-1H,4H-pyrido[2,3-d]pyrimidine-5-carboxylic acid have also been studied extensively. In vitro and in vivo experiments have shown that this compound exhibits good solubility and stability under physiological conditions. It is rapidly absorbed following oral administration and has a favorable distribution profile, with significant accumulation in target tissues such as tumors and inflamed areas. The compound is metabolized primarily through hepatic pathways and is excreted via both renal and biliary routes.

Toxicity studies have indicated that 1-cyclopentyl-7-cyclopropyl-4-oxyo-sulfanyl-pyrido[2,3-d]pyrimidine-carboxylic acid has a favorable safety profile at therapeutic doses. Acute and chronic toxicity studies in animal models have not revealed any significant adverse effects at clinically relevant concentrations. However, further investigations are warranted to fully assess its long-term safety and potential side effects in humans.

The development of 1-cyclopentyl-7-cyclopropyl-4-oxyo-sulfanyl-pyrido[2,3-d]pyrimidine-carboxylic acid as a therapeutic agent is currently underway. Preclinical studies have provided compelling evidence for its efficacy and safety in various disease models. Clinical trials are being planned to evaluate its effectiveness in human patients. These trials will focus on optimizing dosing regimens and assessing the compound's pharmacokinetic and pharmacodynamic properties in a clinical setting.

In conclusion, 1-cyclopentyl-7-cyclopropyl-4-oxyo-sulfanyl-pyrido[2,3-d]pyrimidine-carboxylic acid (CAS No. 937599-78-5) represents a promising new addition to the arsenal of compounds being developed for the treatment of cancer and inflammatory diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As more data becomes available from ongoing studies, it is anticipated that this compound will play an important role in advancing our understanding of disease mechanisms and improving patient outcomes.